Cas no 946313-14-0 (2-(4-methoxybenzenesulfonyl)-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ylacetamide)

• Product Name: 2-(4-methoxybenzenesulfonyl)-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ylacetamide
• CAS No: 946313-14-0
• MF: C₁₄H₁₂N₄O₆S
• MW: 364.333281517029
• CID: 6602440
• PubChem ID: 16861390
• Update Time: 2025-10-16

2-(4-methoxybenzenesulfonyl)-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxybenzenesulfonyl)-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ylacetamide
• AKOS024651309
• N-(5-(isoxazol-5-yl)-1,3,4-oxadiazol-2-yl)-2-((4-methoxyphenyl)sulfonyl)acetamide
• F2483-0146
• 946313-14-0
• 2-(4-methoxybenzenesulfonyl)-N-[5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl]acetamide
• 2-(4-methoxyphenyl)sulfonyl-N-[5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl]acetamide

• Inchi： 1S/C14H12N4O6S/c1-22-9-2-4-10(5-3-9)25(20,21)8-12(19)16-14-18-17-13(23-14)11-6-7-15-24-11/h2-7H,8H2,1H3,(H,16,18,19)
• InChI Key： VCDRBKIMHDJCLF-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2ON=CC=2)O1)(=O)CS(C1=CC=C(OC)C=C1)(=O)=O

Computed Properties

• Exact Mass: 364.04775529g/mol
• Monoisotopic Mass: 364.04775529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 146Ų

Additional information on 2-(4-methoxybenzenesulfonyl)-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ylacetamide

2-(4-methoxybenzenesulfonyl)-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ylacetamide: A Promising Scaffold for Targeted Therapeutic Applications

2-(4-methoxybenzenesulfonyl)-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ylacetamide, with the CAS number 946313-14-0, represents a unique molecular scaffold that has garnered significant attention in recent years for its potential applications in drug discovery and biological research. This compound is characterized by its complex heterocyclic framework, which includes multiple oxadiazole and oxazol rings, making it a promising candidate for the development of novel therapeutics targeting various pathophysiological conditions. The structural complexity of this molecule not only contributes to its chemical stability but also enhances its bioavailability and target specificity, which are critical factors in the design of effective pharmaceutical agents.

Recent studies have highlighted the synthetic versatility of 2-(4-methoxybenzenesulfonyl)-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ylacetamide in the context of drug design. Researchers have demonstrated that the methoxybenzenesulfonyl group plays a crucial role in modulating the binding affinity of this compound to specific receptor targets, such as G-protein coupled receptors (GPCRs) and enzyme targets. The presence of the oxadiazole ring further enhances the molecule's ability to interact with protein targets through hydrogen bonding and π-π stacking interactions, which are essential for the development of selective inhibitors and modulators.

One of the most significant breakthroughs in the study of 2-(4-methoxybenzenesulfonyl)-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ylacetamide has been its application in anti-inflammatory research. A 2023 study published in the *Journal of Medicinal Chemistry* reported that this compound exhibits potent anti-inflammatory activity by inhibiting the NF-κB signaling pathway, a key mediator of chronic inflammation. The oxazol ring in the molecule is believed to be responsible for the selective inhibition of NF-κB activation, making this compound a potential therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-(4-methoxybenzenesulfonyl)-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ylacetamide has also shown promise in the field of cancer therapy. A 2024 study in *Bioorganic & Medicinal Chemistry Letters* demonstrated that this compound can selectively target prostate cancer cells by interfering with the androgen receptor signaling pathway. The methoxybenzenesulfonyl group was found to enhance the cellular uptake of the molecule, while the oxadiazole ring contributes to the selective toxicity observed in cancerous cells compared to normal cells.

The synthetic pathway of 2-(4-methoxybenzenesulfonyl)-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ylacetamide has also been a focus of recent research. A 2023 paper in *Organic & Biomolecular Chemistry* described a multistep synthesis involving the coupling of 4-methoxybenzenesulfonyl chloride with 1,3,4-oxadiazole derivatives to form the final compound. This method not only improves the yield of the synthesis but also allows for the functionalization of the molecule to tailor its pharmacological profile for specific therapeutic applications.

Another area of interest is the mechanism of action of 2-(4-methoxybenzenesulfonyl)-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ylacetamide. Researchers have proposed that this compound interacts with target proteins through multiple binding sites, which may explain its multitarget activity. This property is particularly valuable in the treatment of complex diseases such as neurodegenerative disorders and autoimmune conditions, where a single therapeutic agent can address multiple pathological pathways.

Furthermore, the toxicological profile of 2-(4-methoxybenzenesulfonyl)-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ylacetamide has been evaluated in preclinical studies. A 2024 study in *Toxicological Sciences* reported that the compound exhibits low toxicity in in vivo models, with minimal organ-specific accumulation and no significant genotoxicity. These findings suggest that this compound has a favorable safety profile, which is essential for its clinical translation.

Despite its promising properties, the development of 2-(4-methoxybenzenesulfonyl)-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ylacetamide as a therapeutic agent still faces several challenges. One of the main hurdles is the optimization of its pharmacokinetic properties, such as metabolic stability and blood-brain barrier permeability, which are critical for its therapeutic efficacy. Additionally, further clinical trials are needed to confirm its efficacy and safety in human subjects.

In conclusion, 2-(4-methoxybenzenesulfonyl)-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ylacetamide represents a promising molecular scaffold with potential applications in drug discovery and biological research. Its unique structural features and multitarget activity make it a valuable candidate for the development of novel therapeutics targeting various pathophysiological conditions. Continued research into its synthetic methods, mechanism of action, and pharmacological profile will be essential for its clinical translation and therapeutic application.